9-(4-Methylpiperazin-1-yl)indolo[2,1-b]quinazoline-6,12-dione

• Molecular Formula: C20H18N4O2
• Molecular Weight: 346.4 g/mol
• IUPAC Name: 9-(4-methylpiperazin-1-yl)indolo[2,1-b]quinazoline-6,12-dione
• InChI: InChI=1S/C20H18N4O2/c1-22-8-10-23(11-9-22)13-6-7-15-17(12-13)24-19(18(15)25)21-16-5-3-2-4-14(16)20(24)26/h2-7,12H,8-11H2,1H3
• InChI Key: WRVHQKVQLUQKGD-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CC3=C(C=C2)C(=O)C4=NC5=CC=CC=C5C(=O)N34

Description

9-(4-Methylpiperazin-1-yl)indolo[2,1-b]quinazoline-6,12-dione is a useful research compound. Its molecular formula is C20H18N4O2 and its molecular weight is 346.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

9-Chloroindolo[2,1-b]quinazoline-6,12-dione (Example 31, 155 mg, 0.55 mmol), N-methylpiperazine (75 μL, 0.68 mmol) and 3 mL of NMP were stirred at at 70° C. for 1 h. Chloroform (50 mL) was added and the mixture was washed with water (3×100 mL), dried (Na2SO4), filtered and solvent removed in vacuo to give the crude product. Silica gel chromatography purification of the residue using (95:5) chloroform:methanol as eluent gave 101 mg (53%) of the title compound: mp 214° C. (dec); 1H NMR(CDCl3) δ 2.40 (s, 3H), 2.55-2.65 (m, 4H), 3.60-3.70 (m, 4H), 6.68-6.74 (dd, 1H), 760-7.70 (t, 1H), 7.73-7.80 (m, 1H), 7.80-7.86 (m, 1H), 7.99-8.05 (d, 1H), 8.10-8.14(d, 1H), 8.36-8.42 (d, 1H); MS (M+H)+ 347.2.